Cas no 124679-13-6 (1-Pyreneacetonitrile, a-oxo-)
1-Pyreneacetonitrile, a-oxo- structure
Product Name:1-Pyreneacetonitrile, a-oxo-
CAS No:124679-13-6
MF:C18H9NO
MW:255.270164251328
CID:201718
PubChem ID:130232
Update Time:2025-04-19
1-Pyreneacetonitrile, a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyreneacetonitrile, a-oxo-
- pyrene-1-carbonyl cyanide
- 1-Pyreneacetonitrile, alpha-oxo-
- alpha-Oxo-1-pyreneacetonitrile
- oxo(pyren-1-yl)acetonitrile
- Pyrene-1-carbonylcyanide
- DTXSID30924902
- 124679-13-6
- SCHEMBL7059095
-
- Inchi: 1S/C18H9NO/c19-10-16(20)14-8-6-13-5-4-11-2-1-3-12-7-9-15(14)18(13)17(11)12/h1-9H
- InChI Key: ZTLVIFYLZSQPBL-UHFFFAOYSA-N
- SMILES: O=C(C#N)C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43
Computed Properties
- Exact Mass: 255.06847
- Monoisotopic Mass: 255.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.365
- Boiling Point: 458.1°Cat760mmHg
- Flash Point: 230.8°C
- Refractive Index: 1.834
- PSA: 40.86
1-Pyreneacetonitrile, a-oxo- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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